Cas no 879403-14-2 (Diethyl 2-(2-chloropyrimidin-4-yl)malonate)
Diethyl 2-(2-chloropyrimidin-4-yl)malonate is a versatile chloropyrimidine derivative widely used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive 2-chloropyrimidinyl moiety allows for efficient nucleophilic substitution reactions, enabling the construction of complex heterocyclic frameworks. The malonate ester group further enhances its utility by facilitating additional functionalization through condensation or alkylation reactions. This compound is valued for its stability, high purity, and compatibility with a range of reaction conditions, making it a reliable building block for research and industrial applications. Its well-defined structure ensures consistent performance in synthetic pathways.
879403-14-2 structure
Product Name:Diethyl 2-(2-chloropyrimidin-4-yl)malonate
CAS No:879403-14-2
MF:C11H13ClN2O4
MW:272.684921979904
MDL:MFCD20278104
CID:2092648
PubChem ID:57450177
Update Time:2025-06-09
Diethyl 2-(2-chloropyrimidin-4-yl)malonate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-(2-chloropyrimidin-4-yl)malonate
- 879403-14-2
- AKOS024463433
- diethyl 2-(2-chloropyrimidin-4-yl)propanedioate
- Diethyl2-(2-chloropyrimidin-4-yl)malonate
- SCHEMBL1807645
- MFCD20278104
- 1,3-DIETHYL 2-(2-CHLOROPYRIMIDIN-4-YL)PROPANEDIOATE
- DA-34893
- SB59188
-
- MDL： MFCD20278104
- Inchi： 1S/C11H13ClN2O4/c1-3-17-9(15)8(10(16)18-4-2)7-5-6-13-11(12)14-7/h5-6,8H,3-4H2,1-2H3
- InChI Key： ZXEOXAINQLLLAK-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(C(C(=O)OCC)C(=O)OCC)=N1
Computed Properties
- Exact Mass: 272.0563846g/mol
- Monoisotopic Mass: 272.0563846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.4Ų
Diethyl 2-(2-chloropyrimidin-4-yl)malonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167544-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 95% | 1g |
$762 | 2021-08-05 | |
| Matrix Scientific | 118118-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 1g |
$1197.00 | 2023-09-06 | ||
| Apollo Scientific | OR302237-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 1g |
£708.00 | 2024-05-23 | ||
| Chemenu | CM167544-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 95% | 1g |
$748 | 2023-02-01 | |
| eNovation Chemicals LLC | Y0989077-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 95% | 1g |
$750 | 2023-09-03 | |
| Ambeed | A617483-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 95+% | 1g |
$2106.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531138-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 98% | 1g |
￥7639.00 | 2024-04-27 | |
| eNovation Chemicals LLC | Y0989077-5g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 95% | 5g |
$2200 | 2024-08-02 | |
| Crysdot LLC | CD11036767-1g |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 95+% | 1g |
$807 | 2024-07-18 | |
| eNovation Chemicals LLC | Y0989077-5g |
diethyl 2-(2-chloropyrimidin-4-yl)malonate |
879403-14-2 | 95% | 5g |
$2200 | 2025-02-21 |
Diethyl 2-(2-chloropyrimidin-4-yl)malonate Suppliers
Amadis Chemical Company Limited
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(CAS:879403-14-2)Diethyl 2-(2-chloropyrimidin-4-yl)malonate
Order Number:A862362
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:35
Price ($):680.0
Email:sales@amadischem.com
Diethyl 2-(2-chloropyrimidin-4-yl)malonate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:879403-14-2)Diethyl 2-(2-chloropyrimidin-4-yl)malonate
Purity:99%
Quantity:1g
Price ($):680.0